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Compound of Interest

Compound Name: Cholesteryl chloroformate

Cat. No.: B1583008 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of cholesteryl chloroformate, a key

reagent in the synthesis of novel biomaterials and drug delivery systems. Aimed at researchers,

scientists, and professionals in drug development, this document details the molecule's

fundamental properties, experimental protocols for its use, and its application in creating

advanced therapeutic carriers.

Core Molecular Data
Cholesteryl chloroformate is a cholesterol derivative activated with a chloroformate group,

rendering it highly reactive towards nucleophiles such as amines and alcohols. This reactivity is

the foundation of its utility in bioconjugation and polymer modification.
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Property Value References

Molecular Formula C28H45ClO2 [1][2][3][4][5]

Molecular Weight 449.1 g/mol [1][2][3][5]

CAS Number 7144-08-3 [1][2][3][4]

Appearance White to off-white solid [3][4]

Melting Point 115-117 °C [6][7]

Solubility

Soluble in organic solvents like

chloroform and

dichloromethane; limited

solubility in water.

[4]

Experimental Protocols
The primary application of cholesteryl chloroformate is in the synthesis of cholesterol-

containing molecules, such as cholesteryl carbamates and hydrophobized polymers. These

derivatives are instrumental in the development of drug and gene delivery vehicles.

Synthesis of Cholesteryl Carbamate Derivatives
This protocol outlines a general procedure for the synthesis of cholesteryl carbamates through

the reaction of cholesteryl chloroformate with various amines.[1][6][7]

Materials:

Cholesteryl chloroformate

Amine of interest

Anhydrous Dichloromethane (DCM)

Triethylamine (TEA) or Pyridine as a base[1][5]

4-Dimethylaminopyridine (DMAP) (optional, as a catalyst to reduce reaction time)[1][6][7]
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Anhydrous sodium sulfate

Silica gel for column chromatography

Procedure:

In a round-bottom flask under a nitrogen atmosphere, dissolve the amine (1 equivalent) and

triethylamine (1.2 equivalents) in anhydrous DCM at 0°C.[1]

In a separate flask, prepare a solution of cholesteryl chloroformate (1 equivalent) in

anhydrous DCM.

Slowly add the cholesteryl chloroformate solution to the amine solution over a period of 1

hour at 0°C with continuous stirring.[1]

After the addition is complete, allow the reaction mixture to stir for an additional 30 minutes

at 0°C.[1] The reaction progress can be monitored by thin-layer chromatography (TLC).

Upon completion, wash the reaction mixture sequentially with dilute hydrochloric acid,

saturated sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel to yield the pure cholesteryl

carbamate derivative.

Preparation of Hydrophobized Chitosan Oligosaccharide
This protocol describes the chemical modification of chitosan oligosaccharides (COS) with

cholesteryl chloroformate to create a polymeric amphiphile for gene delivery applications.[8]

[9]

Materials:

Chitosan oligosaccharide (COS)

Cholesteryl chloroformate
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Anhydrous formamide

Pyridine

Procedure:

Dissolve the chitosan oligosaccharide in anhydrous formamide.

Add a predetermined amount of cholesteryl chloroformate dissolved in pyridine to the

chitosan solution. The degree of substitution can be controlled by the molar ratio of

cholesteryl chloroformate to the repeating units of COS.

Allow the reaction to proceed under stirring for a specified duration at room temperature to

form the hydrophobized chitosan oligosaccharide (COS-C).

Precipitate the resulting polymer by adding the reaction mixture to an excess of a non-

solvent like acetone or ethanol.

Collect the precipitate by filtration or centrifugation.

Wash the product extensively to remove unreacted reagents and byproducts.

Lyophilize the purified product to obtain the final hydrophobized chitosan oligosaccharide.

Logical Workflow: Synthesis and Application of
Cholesteryl Carbamate-Modified Nanocarriers
The following diagram illustrates the logical workflow from the synthesis of a cholesteryl

carbamate derivative to its application in the formulation of a nanocarrier for drug delivery.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1583008?utm_src=pdf-body
https://www.benchchem.com/product/b1583008?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Phase

Nanocarrier Formulation

Biomedical Application

Cholesteryl Chloroformate
(Starting Material)

Reaction:
- Anhydrous Solvent (DCM)

- Base (TEA)
- 0°C to Room Temp

Amine-Containing Molecule
(e.g., Drug, Linker, Polymer)

Purification:
- Extraction

- Column Chromatography

Cholesteryl Carbamate Derivative
(Amphiphilic Molecule)

Self-Assembly in
Aqueous Solution

Formation of Micelles
or Liposomes

Drug Loading
(Encapsulation or Conjugation)

Characterization:
- Size (DLS)

- Morphology (TEM)
- Drug Load

In Vitro / In Vivo Studies

Targeted Drug Delivery
to Cells/Tissues

Therapeutic Effect

Click to download full resolution via product page

Caption: Workflow for the synthesis and application of cholesteryl carbamate nanocarriers.
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Experimental Workflow: Synthesis of Cholesteryl-
Functionalized Polymers for Gene Delivery
This diagram details the experimental workflow for the synthesis of a cholesteryl-end-capped

polymer and its subsequent use in forming polyplexes for gene delivery.
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Caption: Experimental workflow for gene delivery using cholesteryl-functionalized polymers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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